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Compound of Interest

Compound Name: 1-Fluoroethanol

Cat. No.: B8615662 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. 1-Fluoroethanol, a halogenated alcohol, requires specific disposal procedures

due to its potential hazards. This guide provides essential, step-by-step information for its safe

management and disposal.

Immediate Safety and Handling Precautions
Before initiating any disposal protocol, it is crucial to handle 1-Fluoroethanol with appropriate

personal protective equipment (PPE). While a specific Safety Data Sheet (SDS) for 1-
Fluoroethanol is not readily available, data from similar fluorinated compounds, such as 2-

Fluoroethanol, indicate significant potential hazards.

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Chemical safety goggles or a face shield.[1]

Lab Coat: A flame-retardant lab coat is advisable.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[1][2] If ventilation is inadequate, a respirator may be necessary.[1]
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Quantitative Hazard Data Summary
The following table summarizes the key hazard information for analogous fluorinated

compounds. This data underscores the importance of treating 1-Fluoroethanol as a hazardous

substance.

Hazard
Classification

(R)-1-(3-
Fluorophenyl)ethan
ol[1]

2,2,2-
Trifluoroethanol[3]

2-Fluoroethanol[2]
[4]

Acute Oral Toxicity Not Classified
Category 3 (Toxic if

swallowed)

Category 1 (Fatal if

swallowed)

Acute Dermal Toxicity Not Classified Not Classified
Category 1 (Fatal in

contact with skin)

Acute Inhalation

Toxicity
Not Classified

Category 3 (Toxic if

inhaled)

Category 1 (Fatal if

inhaled)

Skin

Corrosion/Irritation

Category 2 (Causes

skin irritation)
Not Classified No data available

Serious Eye

Damage/Irritation

Category 2A (Causes

serious eye irritation)

Category 1 (Causes

serious eye damage)
No data available

Flammability Not Classified
Flammable liquid and

vapor

Flammable liquid and

vapor

Step-by-Step Disposal Procedure
The disposal of 1-Fluoroethanol must comply with local, state, and federal regulations for

hazardous waste. As a halogenated organic compound, it requires specific handling.

Step 1: Waste Identification and Segregation

Classify as Hazardous Waste: Due to its fluorine content, 1-Fluoroethanol is classified as a

halogenated organic solvent waste.[5][6]

Segregate Waste Streams: It is crucial to collect 1-Fluoroethanol waste in a dedicated

container separate from non-halogenated solvents.[6] Mixing halogenated and non-
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halogenated waste streams increases disposal costs and complexity.[6]

Avoid Incompatibles: Do not mix 1-Fluoroethanol with incompatible materials such as

strong oxidizing agents, strong acids, or bases in the same waste container.[2][3]

Step 2: Waste Collection and Storage

Select Appropriate Containers: Use high-density polyethylene (HDPE) or other approved,

chemically resistant containers for collecting liquid 1-Fluoroethanol waste.[5] Ensure the

container is in good condition with a secure, leak-proof cap.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "1-Fluoroethanol," and a description of the associated hazards (e.g.,

"Flammable," "Toxic").[7]

Storage Location: Store the waste container in a designated Satellite Accumulation Area

(SAA), such as a chemical fume hood or a secondary containment bin in a well-ventilated

area.[7][8] This area should be away from heat sources, sparks, or open flames.[2][3]

Keep Containers Closed: Waste containers must remain tightly sealed except when adding

waste.[5][8]

Step 3: Arrange for Professional Disposal

Contact Environmental Health & Safety (EHS): Your institution's EHS department is

responsible for the collection and disposal of hazardous chemical waste.[8][9]

Schedule a Pickup: Once the waste container is full (not exceeding 90% capacity), or as per

your institution's guidelines, contact EHS to schedule a waste pickup.[5][8]

Do Not Dispose Down the Drain: Under no circumstances should 1-Fluoroethanol or its

solutions be poured down the drain.[6][7][8] Evaporation of hazardous waste is also illegal.[7]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 1-Fluoroethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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